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Compound of Interest

Compound Name: NCGC00249987

Cat. No.: B2554222 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

quality control measures, troubleshooting advice, and frequently asked questions for handling

stock solutions of NCGC00249987, chemically identified as Strychnine.

Frequently Asked Questions (FAQs)
Q1: What is NCGC00249987?

NCGC00249987 is the compound Strychnine. It is a highly toxic alkaloid historically used as a

pesticide and in scientific research as a potent antagonist of glycine receptors.[1][2] Due to its

toxicity, extreme caution must be exercised during handling.

Q2: What is the recommended solvent for preparing a stock solution of Strychnine?

Strychnine is soluble in several organic solvents. Dimethyl sulfoxide (DMSO) is a common

choice for creating high-concentration stock solutions for in vitro assays. Chloroform and

ethanol are also effective solvents.[2] For specific applications, consult the solubility data in

Table 1. Always use high-purity, anhydrous-grade solvents to minimize degradation.

Q3: How should I store my Strychnine stock solution?

For short-term storage, aliquots of stock solutions in tightly sealed vials can be stored at -20°C

for up to two weeks.[3] For longer-term storage, it is recommended to store at -80°C, which

may extend stability for up to six months.[4] To prevent degradation from repeated freeze-thaw
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cycles, it is crucial to prepare single-use aliquots. Before use, allow the vial to equilibrate to

room temperature for at least one hour before opening.[3]

Q4: Is Strychnine sensitive to light?

Strychnine is generally considered to be photostable under normal laboratory conditions.[1]

However, as a best practice for all chemical compounds, it is advisable to store stock solutions

in amber vials or protect them from direct light to minimize the potential for photodegradation

over extended periods.

Q5: What are the primary signs of Strychnine degradation in a stock solution?

Visual signs of degradation can include color change, precipitation, or the appearance of

particulate matter in the solution. Chemically, degradation can be detected by a decrease in the

parent compound peak and the appearance of new peaks in an analytical chromatogram (e.g.,

HPLC). If degradation is suspected, the stock solution should be discarded and a fresh one

prepared.
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Issue Possible Cause(s) Recommended Action(s)

Unexpected or inconsistent

experimental results.

1. Incorrect stock solution

concentration: This could be

due to weighing errors,

incomplete dissolution, or

solvent evaporation. 2.

Compound degradation: The

stock solution may have

degraded due to improper

storage or handling. 3.

Precipitation of the compound:

The compound may have

precipitated out of solution,

especially after thawing or

dilution into an aqueous buffer.

1. Verify Concentration: Re-

measure the concentration

using a spectrophotometer (if a

known extinction coefficient is

available) or by a quantitative

analytical method like HPLC-

UV. 2. Assess Purity: Analyze

the stock solution using the

HPLC-UV method outlined in

the Experimental Protocols

section to check for

degradation products. 3.

Ensure Solubility: Before use,

visually inspect the solution for

any precipitate. If precipitation

is observed, gently warm the

solution to 37°C and vortex to

redissolve. Ensure the final

concentration in your assay

medium does not exceed the

compound's solubility limit.

Visible precipitate in the stock

solution vial.

1. Poor solubility in the chosen

solvent. 2. Solution was not

fully dissolved initially. 3.

Precipitation during freeze-

thaw cycles.

1. Confirm Solvent Choice:

Refer to the solubility data in

Table 1 to ensure the correct

solvent was used for the

desired concentration. 2.

Facilitate Dissolution: Use an

ultrasonic bath to aid in the

complete dissolution of the

compound.[5] 3. Re-dissolve:

Gently warm the vial to 37°C

and vortex thoroughly to bring

the compound back into

solution.
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The stock solution appears

discolored.

1. Solvent contamination. 2.

Compound degradation.

1. Use High-Purity Solvents:

Always use fresh, high-purity

solvents for stock solution

preparation. 2. Prepare Fresh

Stock: Discard the discolored

solution and prepare a new

stock solution from the solid

compound.

Quantitative Data Summary
Table 1: Solubility of Strychnine

Solvent Solubility

Chloroform 50 mg/mL[2]

DMSO Sparingly soluble[6]

Ethanol 1 g in 182 mL[1]

Methanol Sparingly soluble[6]

| Water | 160 mg/L at 25°C[1] |

Table 2: HPLC-UV Method Parameters for Purity Analysis

Parameter Condition

Column
C18 reverse-phase, 30 cm x 4 mm, 10 µm
packing

Mobile Phase 0.005M phosphate buffer-methanol (60:40)[7]

Flow Rate 1.5 mL/min[7]

Detection Wavelength 254 nm[7]

Injection Volume 20 µL

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/418/901/s0532pis.pdf
https://www.spectrumchemical.com/cas/1421-86-9
https://pubchem.ncbi.nlm.nih.gov/compound/Strychnine
https://www.spectrumchemical.com/cas/1421-86-9
https://pubchem.ncbi.nlm.nih.gov/compound/Strychnine
https://pubmed.ncbi.nlm.nih.gov/649554/
https://pubmed.ncbi.nlm.nih.gov/649554/
https://pubmed.ncbi.nlm.nih.gov/649554/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2554222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


| Expected Retention Time | Approximately 3.5 minutes[7] |

Experimental Protocols
Protocol 1: Preparation of a 10 mM Strychnine Stock
Solution in DMSO
Materials:

NCGC00249987 (Strychnine) solid powder (Molecular Weight: 334.4 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Amber glass vial with a PTFE-lined screw cap

Micro-pipettes

Vortex mixer

Ultrasonic bath

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of Strychnine needed: Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 334.4 g/mol * (1000

mg / 1 g) = 3.344 mg

Weigh the compound: Carefully weigh out 3.344 mg of Strychnine powder on an analytical

balance and transfer it to a clean, dry amber vial.

Add solvent: Add 1 mL of anhydrous DMSO to the vial.

Dissolve the compound: Tightly cap the vial and vortex thoroughly. If the solid does not fully

dissolve, place the vial in an ultrasonic bath for 5-10 minutes.
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Visual Inspection: Visually inspect the solution to ensure that all the solid has dissolved and

the solution is clear.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes or amber vials. Store the aliquots at -20°C or -80°C.

Protocol 2: Quality Control of Strychnine Stock Solution
by HPLC-UV
Objective: To assess the purity of the Strychnine stock solution and detect any potential

degradation products.

Procedure:

Prepare a working solution: Dilute the 10 mM stock solution to a final concentration of

approximately 10 µg/mL using the mobile phase (0.005M phosphate buffer-methanol, 60:40).

Set up the HPLC system: Equilibrate the HPLC system with the mobile phase until a stable

baseline is achieved, using the parameters outlined in Table 2.

Inject the sample: Inject 20 µL of the prepared working solution onto the column.

Data Analysis:

A single, sharp peak should be observed at the expected retention time for Strychnine

(approximately 3.5 minutes).[7]

Calculate the purity of the stock solution by determining the area of the main peak as a

percentage of the total area of all peaks in the chromatogram. A purity of ≥95% is

generally considered acceptable.

The presence of significant additional peaks may indicate degradation or impurities.
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Caption: Workflow for the preparation, quality control, and use of NCGC00249987 stock

solutions.
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Caption: Troubleshooting decision tree for unexpected experimental results with

NCGC00249987.
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Caption: Antagonistic action of NCGC00249987 on the glycine receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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